Cas no 5963-39-3 (Hex-3-ynedioic acid)

• Product Name: Hex-3-ynedioic acid
• CAS No: 5963-39-3
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 2682158
• PubChem ID: 13572525
• Update Time: 2025-04-21

Hex-3-ynedioic acid Chemical and Physical Properties

Names and Identifiers

• hex-3-ynedioic acid
• DTXSID60544132
• DTXCID70494917
• 5963-39-3
• AKOS006380542
• SCHEMBL50602
• Hex-3-ynedioic acid

• Inchi： 1S/C6H6O4/c7-5(8)3-1-2-4-6(9)10/h3-4H2,(H,7,8)(H,9,10)
• InChI Key： AMSLCAXTKHXISX-UHFFFAOYSA-N
• SMILES： OC(CC#CCC(=O)O)=O

Computed Properties

• Exact Mass: 142.02660867Da
• Monoisotopic Mass: 142.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų